Cas no 88744-36-9 (2-Chlorophenylglycine)

2-Chlorophenylglycine is a chiral non-proteinogenic amino acid derivative characterized by the presence of a chlorine substituent on the phenyl ring. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its structural features, including the reactive amino and carboxyl functional groups, enable versatile applications in asymmetric synthesis and peptidomimetics. The chlorine moiety enhances its utility in cross-coupling reactions and as a building block for bioactive molecules. 2-Chlorophenylglycine is valued for its high purity and stability, making it suitable for rigorous synthetic processes. It is commonly employed in research and industrial settings where precise molecular modifications are required.
2-Chlorophenylglycine structure
2-Chlorophenylglycine structure
Product Name:2-Chlorophenylglycine
CAS No:88744-36-9
MF:C8H8ClNO2
MW:185.607621192932
MDL:MFCD00049324
CID:61197
PubChem ID:290729
Update Time:2025-06-11

2-Chlorophenylglycine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-(2-chlorophenyl)acetic acid
    • 2-(2-Chlorophenyl)glycine
    • H-DL-Phg(2-Cl)-OH
    • (+/-)-2-CHLOROPHENYLGLYCINE
    • 2-Chloro Phenyl Glycine
    • Amino-(2-Chloro-Phenyl)-Acetic Acid
    • O-CHLORO-A-AMINOPHENYLACETIC ACID
    • (±)-2-Chlorophenylglycine
    • 2-Chlorophenylglycine
    • Glycine, 2-(o-chlorophenyl)- (7CI)
    • α-Amino-2-chlorobenzeneacetic acid (ACI)
    • (R,S)-α-Amino-α-(2-chlorophenyl)acetic acid
    • NSC 154921
    • α-Amino-2-chlorophenylacetic acid
    • SCHEMBL1159922
    • 33MO79FI81
    • AC-6760
    • CS-W002235
    • RWJ-333369 metabolite M1
    • 2-(2-Chlorphenyl)glycin
    • DB-031734
    • 141196-64-7
    • 2-chlorophenyl glycine
    • HY-W002235
    • LMIZLNPFTRQPSF-UHFFFAOYSA-N
    • DL-2-(2-Chlorophenyl)glycine
    • DTXSID80302892
    • .ALPHA.-AMINO-2-CHLOROPHENYLACETIC ACID
    • (+/-)-alpha-Amino-2-chlorophenylacetic acid
    • SY014107
    • R342141
    • CHEMBL4090544
    • STK138986
    • NSC-154921
    • BENZENEACETIC ACID, .ALPHA.-AMINO-2-CHLORO-
    • Amino-(2-chloro-phenyl)-aceticacid
    • alpha-Amino-2-chlorophenylacetic acid
    • NSC154921
    • FS-1286
    • ( inverted exclamation markA)-2-Chlorophenylglycine
    • a-Amino-2-chlorophenylacetic acid
    • AB14834
    • SY024931
    • Q-102776
    • (+/-)-2-Chlorophenylglycine, >=98.0% (TLC)
    • F2167-0077
    • 88744-36-9
    • AB02080
    • L-2-Chlorophenylglycine ;L-(+)-2-Chlorophenylglycine(S)-(+)-(o-Chlorophenyl)glycine
    • amino(2-chlorophenyl)acetic acid
    • AKOS000180932
    • AC-23602
    • BENZENEACETIC ACID, ALPHA-AMINO-2-CHLORO-
    • AKOS016051305
    • (2-Chlorophenyl)glycine
    • dl-2-chlorophenylglycine
    • Glycine, 2-(o-chlorophenyl)-
    • C2579
    • UNII-33MO79FI81
    • FS-1285
    • Q-102256
    • Benzeneacetic acid, a-amino-2-chloro-; Glycine, 2-(o-chlorophenyl)- (7CI); (R,S)-a-Amino-a-(2-chlorophenyl)acetic acid; 2-(2-Chlorophenyl)glycine; 2-Amino-2-(2-chlorophenyl)acetic acid; NSC 154921
    • BBL022164
    • dl-(2-chlorophenyl) glycine
    • DL-2-Amino-2-(2-chlorophenyl)acetic acid
    • (S)-alpha-Amino-(2-chlorophenyl)acetic acid
    • MFCD00049324
    • dl-2-chloro phenyl glycine
    • EN300-146399
    • MDL: MFCD00049324
    • Inchi: 1S/C8H8ClNO2/c9-6-4-2-1-3-5(6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)
    • InChI Key: LMIZLNPFTRQPSF-UHFFFAOYSA-N
    • SMILES: O=C(C(C1C(Cl)=CC=CC=1)N)O

Computed Properties

  • Exact Mass: 185.02400
  • Monoisotopic Mass: 185.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.1
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: 195-201°C
  • Flash Point: 146.6℃
  • PSA: 63.32000
  • LogP: 2.12470
  • Sensitiveness: Air Sensitive

2-Chlorophenylglycine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • FLUKA BRAND F CODES:10-23
  • Hazardous Material Identification: Xi
  • Storage Condition:Store at room temperature
  • Risk Phrases:R36/37/38

2-Chlorophenylglycine Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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2-Chlorophenylglycine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonium bicarbonate Solvents: Ethanol ,  Water ;  7 d, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, pH 2, rt
1.3 Reagents: Potassium hydroxide Solvents: Water ;  24 h, reflux
1.4 Reagents: Hydrochloric acid Solvents: Water ;  10 h, pH 7, 5 °C
Reference
Synthesis of α-amino-2-chlorobenzeneacetic acid
Ma, Yuzhuo; Mei, Wenjie; Liu, Yingxiang; Zhou, Yuping; She, Zhigang, Guangdong Yaoxueyuan Xuebao, 2006, 22(3), 239-240

Production Method 2

Reaction Conditions
1.1 Reagents: α-Amino-2-bromobenzeneacetic acid Solvents: Acetonitrile ,  Water ;  24 h, 50 °C
Reference
Synthesis of unprotected 2-arylglycines by transamination of arylglyoxylic acids with 2-(2-chlorophenyl)glycine
Inada, Haruki; Shibuya, Masatoshi ; Yamamoto, Yoshihiko, Journal of Organic Chemistry, 2020, 85(17), 11047-11059

Production Method 3

Reaction Conditions
1.1 Reagents: Ammonium carbonate Solvents: Ethanol ,  Water ;  2 h, 60 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt; 18 h, reflux; reflux → rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 6.5, rt
1.4 Reagents: Sodium hydroxide Solvents: Water ;  neutralized, rt
Reference
Method of obtaining phenylglycine and derivatives thereof
, Poland, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Ammonium carbonate Solvents: Ethanol ,  Water ;  16 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
Process for preparation of (+)-clopidogrel hydrogen sulfate
Balicki, Roman, Przemysl Chemiczny, 2006, 85(5), 342-343

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  16 h, rt → reflux
Reference
Chemoenzymatic Synthesis of Enantiopure Amino Alcohols from Simple Methyl Ketones
Neuburger, Jan Eric; Gazizova, Alina; Tiedemann, Sven; von Langermann, Jan, European Journal of Organic Chemistry, 2023, 26(34),

2-Chlorophenylglycine Raw materials

2-Chlorophenylglycine Preparation Products

Additional information on 2-Chlorophenylglycine

Professional Introduction to 2-Chlorophenylglycine (CAS No. 88744-36-9)

2-Chlorophenylglycine, with the chemical formula C₇H₆ClNO₂ and CAS number 88744-36-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its versatile applications in drug synthesis and as an intermediate in the development of various therapeutic agents. The structural uniqueness of 2-chlorophenylglycine lies in its combination of a chlorinated aromatic ring and an amino acid moiety, which makes it a valuable building block for medicinal chemists.

The chemical properties of 2-chlorophenylglycine contribute to its reactivity and utility in synthetic organic chemistry. The presence of the chlorine substituent on the phenyl ring enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions. This characteristic is particularly useful in constructing more complex molecular frameworks, such as those found in active pharmaceutical ingredients (APIs). Additionally, the glycine part of the molecule provides a flexible side chain that can be modified or incorporated into larger peptides and proteins, facilitating the development of novel biologics.

In recent years, 2-chlorophenylglycine has been extensively studied for its potential applications in the synthesis of enzyme inhibitors. Enzyme inhibition is a critical strategy in drug design, aimed at modulating biological pathways by binding to specific enzymatic targets. Research has shown that derivatives of 2-chlorophenylglycine can serve as potent inhibitors of various enzymes involved in metabolic pathways, inflammation, and cancer. For instance, studies have demonstrated its efficacy in inhibiting matrix metalloproteinases (MMPs), which are enzymes implicated in tissue degradation and cancer metastasis.

The pharmacological relevance of 2-chlorophenylglycine has also been explored in the context of central nervous system (CNS) disorders. Preclinical studies have indicated that certain analogs of this compound exhibit neuroprotective properties by interacting with neurotransmitter systems. These interactions may potentially lead to the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of 2-chlorophenylglycine to cross the blood-brain barrier has been a focal point of investigation, as this property is crucial for developing effective CNS-targeting drugs.

2-chlorophenylglycine in peptide mimetics has been highlighted in recent research. Peptide mimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The structural features of 2-chlorophenylglycine, particularly its ability to form stable hydrogen bonds and interact with biological targets, make it an ideal candidate for designing such mimetics. This has led to the development of novel compounds that can modulate peptide-receptor interactions, offering potential therapeutic benefits in areas such as cardiovascular disease and autoimmune disorders.

The synthetic methodologies for preparing 2-chlorophenylglycine have also seen significant advancements. Modern synthetic approaches leverage catalytic methods and green chemistry principles to enhance yield and selectivity while minimizing environmental impact. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the chlorophenyl moiety efficiently. Additionally, biocatalytic routes using engineered enzymes have provided sustainable alternatives for synthesizing this compound, aligning with global efforts towards sustainable pharmaceutical manufacturing.

The analytical characterization of 2-chlorophenylglycine is another critical aspect that ensures its purity and quality for pharmaceutical applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and assess its chemical integrity. These methods provide detailed insights into the molecular structure and purity profile, which are essential for meeting regulatory standards set by agencies like the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA).

2-chlorophenylglycine (CAS No. 88744-36-9) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing diverse therapeutic agents, including enzyme inhibitors, CNS-targeting drugs, and peptide mimetics. Ongoing research continues to uncover new potential applications for this compound, underscoring its importance in modern medicinal chemistry. As synthetic methodologies evolve and our understanding of biological systems deepens, the role of 2-chlorophenylglycine is expected to expand further, contributing to innovative drug discovery efforts worldwide.
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